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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butenoyl chloride, also commonly known as crotonyl chloride, is a reactive acyl chloride

that serves as a versatile building block in organic synthesis. Its bifunctional nature, possessing

both a reactive acyl chloride group and a carbon-carbon double bond, allows for a variety of

chemical transformations. This guide provides an in-depth overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and purification, and a

summary of its key reactions.

Chemical Identity and Properties
2-Butenoyl chloride is a colorless to light yellow liquid with a pungent odor. It is important to

distinguish between its isomers, which are often referenced by different CAS numbers. The (E)-

isomer is frequently assigned CAS number 625-35-4, while 10487-71-5 may refer to the (Z)-

isomer or a mixture. The molecular formula for 2-butenoyl chloride is C₄H₅ClO[1][2][3].

Physicochemical Data
A summary of the key physicochemical properties of 2-butenoyl chloride is presented in Table

1.
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Property Value Reference

Molecular Formula C₄H₅ClO [1][2][3][4]

Molecular Weight 104.53 g/mol [2][3][4]

CAS Number
10487-71-5, 625-35-4

(isomers)
[1][2][5]

Boiling Point 120-125 °C [4]

Density ~1.09 g/mL at 25 °C

Refractive Index ~1.459 at 20 °C

Flash Point 35 °C [2]

Solubility Reacts with water [2]

Experimental Protocols
Synthesis of 2-Butenoyl Chloride from Crotonic Acid
A common method for the preparation of 2-butenoyl chloride is the reaction of crotonic acid

with a chlorinating agent, such as thionyl chloride (SOCl₂).

Materials:

Crotonic acid

Thionyl chloride

Distillation apparatus

Heating mantle

Stirring apparatus

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize the

HCl and SO₂ byproducts), place crotonic acid.

Slowly add an excess of thionyl chloride to the flask with stirring. A typical molar ratio is 1:1.5

to 1:2 of crotonic acid to thionyl chloride.

The reaction mixture is then gently heated to reflux. The progress of the reaction can be

monitored by the cessation of gas evolution.

After the reaction is complete, the excess thionyl chloride is removed by distillation.

The resulting crude 2-butenoyl chloride is then purified by fractional distillation under

atmospheric or reduced pressure.

Purification by Fractional Distillation
Due to its reactivity, 2-butenoyl chloride may contain impurities from its synthesis or

degradation. Fractional distillation is the primary method for its purification.

Procedure:

The crude 2-butenoyl chloride is placed in a distillation flask with a fractionating column.

The apparatus is heated, and the fraction that distills at the boiling point of 2-butenoyl
chloride (approximately 120-125 °C at atmospheric pressure) is collected.

It is crucial to perform the distillation in a moisture-free environment to prevent hydrolysis of

the acyl chloride.

Chemical Reactivity and Mechanisms
The reactivity of 2-butenoyl chloride is dominated by the electrophilic nature of the carbonyl

carbon. It readily undergoes nucleophilic acyl substitution reactions with a variety of

nucleophiles.

Nucleophilic Acyl Substitution
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The general mechanism involves the addition of a nucleophile to the carbonyl carbon, forming

a tetrahedral intermediate, followed by the elimination of the chloride leaving group to

regenerate the carbonyl group.

Reaction with Alcohols (Esterification): 2-Butenoyl chloride reacts with alcohols to form the

corresponding butenoate esters. This reaction is often carried out in the presence of a non-

nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl byproduct.

Reaction with Amines (Amide Formation): Primary and secondary amines react readily with 2-
butenoyl chloride to yield N-substituted 2-butenamides. As with esterification, a base is

typically used to scavenge the generated HCl.

Visualizations
The following diagrams illustrate the synthesis and key reaction pathway of 2-butenoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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